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Compound of Interest

Compound Name: (+)-Longicyclene

Cat. No.: B075017

An In-depth Technical Guide to the Physical and Chemical Properties of (+)-Longicyclene

Introduction

(+)-Longicyclene is a tetracyclic sesquiterpene, first isolated from the essential oil of Pinus
longifolia, Roxb.[1][2]. Its unique and complex molecular structure has made it a subject of
interest in natural product synthesis and for its potential therapeutic applications. This guide
provides a comprehensive overview of the physical and chemical properties of (+)-
Longicyclene, intended for researchers, scientists, and drug development professionals.

Physical Properties

(+)-Longicyclene is a liquid at room temperature. A summary of its key physical and chemical
properties is presented below.
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Property Value Source(s)
Molecular Formula CisHz4 [11[3]
Molecular Weight 204.35 g/mol [11[2][3]
Boiling Point 252-254 °C (lit.) [11[2][4][5]
82 °C @ 2 Torr [6]

239-240 °C @ 760 mmHg [7]

[1112][41[5]

Density 0.937 g/mL at 20 °C (lit.)
0.9307 g/cm3 @ 30 °C [6]
Refractive Index n20/D 1.493

[1](2]

Optical Activity

[0]20/D +32.5+1°, neat

[2]

Flash Point

92 °C (closed cup)

[1]

193.00 °F TCC (89.44 °C)

[7]

Vapor Pressure

0.0614 mmHg at 25°C

[1]

0.061000 mmHg @ 25.00 °C

7
(est) 7l
N Soluble in alcohol. Insoluble in
Solubility [7]
water.
Appearance Liquid
CAS Number 1137-12-8 [1][2]13]

Chemical Properties and Reactivity

(+)-Longicyclene is a saturated tetracyclic hydrocarbon. Its structure consists of a complex,

bridged ring system.

Acid-Catalyzed Rearrangement: A key chemical property of longicyclene is its acid-catalyzed

conversion to longifolene.[8] This rearrangement is a characteristic reaction of this class of

sesquiterpenes.
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Synthesis: The total synthesis of (x)-longicyclene has been reported, providing a route to this

complex natural product from simpler starting materials.[8][9] The synthesis involves multiple

steps, including the formation of key intermediates such as a bicyclic enone and a cyclopropyl
ketone.[9]

Conformational Analysis: In solution, longicyclene exists in a conformational equilibrium
between two twist-chair-like conformers, denoted TC11 and TC8.[10] The TC11 conformer is
predicted to be slightly lower in energy.[10]

Experimental Protocols
Total Synthesis of (+)-Longicyclene

A stereoselective total synthesis of (£)-longicyclene has been described.[8][9] The key steps of
this synthesis are outlined below.
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Synthesis Workflow

Enol-lactone 2

Bicyclic ketol 3

Bicyclic enone 4

Methoxyvinyl ether 5

Cyclopropyl ketone 8

Alcohol 9

(+)-Longicyclene (1)

Click to download full resolution via product page

Caption: Workflow for the total synthesis of (£)-Longicyclene.
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Conformational Analysis by NMR Spectroscopy

The conformational dynamics of longicyclene in solution have been investigated using 600
MHz 1H-NMR spectroscopy and molecular mechanics calculations.[10]

Methodology:

1H-NMR Spectra Acquisition: Phase-sensitive double-quantum filtered COSY spectra were
recorded at 600 MHz.[10]

e Spectral Assignment: The complete assignment of the 1H-NMR spectrum was achieved
using heteronuclear correlation spectroscopy and COLOC spectroscopy.[10]

e Coupling Constant Determination: Accurate vicinal 1H-1H coupling constants were obtained
through extensive simulation of the 1D spectrum.[10]

e Molecular Mechanics Calculations: These calculations indicated that longicyclene exists as
an equilibrium between two twist-chair-like conformations.[10] The predicted coupling
constants from a generalized Karplus equation were compared with the experimental data to
determine the conformational equilibrium.[10]

Conformational Equilibrium

Twist-Chair Conformer (TC11) Equilibrium in solution Twist-Chair Conformer (TC8)
(86%) (14%)

Click to download full resolution via product page

Caption: Conformational equilibrium of (+)-Longicyclene in solution.
Applications
(+)-Longicyclene is utilized in several industries:

e Fragrance Industry: It is valued for its unique and pleasant aroma and is used as an
ingredient in perfumes and other fragrance products.[1][11]
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e Pharmaceutical Industry: Due to its unique structure and bioactivity, it is a promising
candidate for the development of new drugs and has been investigated for its potential anti-
inflammatory and antimicrobial properties.[1][11]

o Cosmetic Industry: It is used as a cosmetic ingredient for its potential skin care benefits.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cas 1137-12-8,(+)-LONGICYCLENE | lookchem [lookchem.com]

e 2. (+)-Longicyclene = 95.0 GC sum of enantiomers 1137-12-8 [sigmaaldrich.com]

e 3. (+)-Longicyclene | C15H24 | CID 138394874 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. (+)-LONGICYCLENE | 1137-12-8 [chemicalbook.com]

e 5. bocsci.com [bocsci.com]

6. CAS Common Chemistry [commonchemistry.cas.org]
7. longicyclene, 1137-12-8 [thegoodscentscompany.com]
8. tandfonline.com [tandfonline.com]

9. tandfonline.com [tandfonline.com]

e 10. researchgate.net [researchgate.net]

e 11. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [Physical and chemical properties of (+)-Longicyclene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075017#physical-and-chemical-properties-of-
longicyclene]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.lookchem.com/casno1137-12-8.html
https://www.chemimpex.com/products/41306
https://www.lookchem.com/casno1137-12-8.html
https://www.benchchem.com/product/b075017?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno1137-12-8.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/62633
https://pubchem.ncbi.nlm.nih.gov/compound/138394874
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1726644.htm
https://www.bocsci.com/longicyclene-cas-1137-12-8-item-195571.html
https://commonchemistry.cas.org/detail?cas_rn=1137-12-8
https://www.thegoodscentscompany.com/data/rw1465881.html
https://www.tandfonline.com/doi/abs/10.1080/00397917308061995
https://www.tandfonline.com/doi/pdf/10.1080/00397917308061995
https://www.researchgate.net/publication/264512947_Conformational_analysis_of_longicyclene_A_600_MHz_1H-NMR_and_molecular_mechanics_study
https://www.chemimpex.com/products/41306
https://www.benchchem.com/product/b075017#physical-and-chemical-properties-of-longicyclene
https://www.benchchem.com/product/b075017#physical-and-chemical-properties-of-longicyclene
https://www.benchchem.com/product/b075017#physical-and-chemical-properties-of-longicyclene
https://www.benchchem.com/product/b075017#physical-and-chemical-properties-of-longicyclene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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